Cas no 868215-98-9 (N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide)

• Product Name: N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide
• CAS No: 868215-98-9
• MF: C₁₃H₁₂F₂N₂O₃S
• MW: 314.307788848877
• CID: 6558867
• Update Time: 2025-06-09

N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

• Inchi： 1S/C13H12F2N2O3S/c1-7-13(20)17(12(19)6-21-7)5-11(18)16-10-3-2-8(14)4-9(10)15/h2-4,7H,5-6H2,1H3,(H,16,18)
• InChI Key： KQHXSIYWCLBPPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1F)(=O)CN1C(=O)CSC(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide

N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide: A Comprehensive Overview

N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-98-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to this compound.

Chemical Structure and Synthesis:

The chemical structure of N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide is characterized by a thiomorpholine ring with a dioxo substituent at the 3 and 5 positions. The presence of the difluorophenyl group and the methyl substituent on the thiomorpholine ring contributes to its unique physicochemical properties. The synthesis of this compound typically involves a multi-step process, starting with the formation of the thiomorpholine ring followed by functional group modifications to introduce the desired substituents.

One common synthetic route involves the reaction of 2,4-difluorophenylamine with 2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetyl chloride. This reaction is typically carried out in an inert atmosphere using a suitable base such as triethylamine or diisopropylethylamine. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain high-purity material.

Biological Properties:

N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide has been extensively studied for its potential biological activities. One of its key properties is its ability to modulate various enzymatic pathways involved in cellular processes. Recent research has shown that this compound exhibits potent inhibitory activity against specific enzymes such as kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide selectively inhibits the activity of protein kinase C (PKC), a family of serine/threonine kinases involved in signal transduction pathways. This selective inhibition was found to have significant anti-inflammatory effects in both in vitro and in vivo models.

Pharmacological Applications:

The pharmacological potential of N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide has been explored in various preclinical studies. One notable application is its use as a potential therapeutic agent for inflammatory diseases. In a mouse model of acute inflammation, administration of this compound resulted in a significant reduction in inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Beyond its anti-inflammatory properties, this compound has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For example, a study published in Cancer Research demonstrated that treatment with N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide led to increased levels of pro-apoptotic proteins such as Bax and decreased levels of anti-apoptotic proteins such as Bcl-2.

Clinical Trials and Future Directions:

The promising preclinical results have paved the way for further clinical evaluation of N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials are focusing on conditions such as chronic inflammatory diseases and certain types of cancer.

In addition to clinical trials, ongoing research is aimed at optimizing the pharmacokinetic properties of this compound to enhance its therapeutic potential. Strategies being explored include prodrug approaches and nanoparticle formulations to improve solubility and bioavailability.

Conclusion:

N-(2,4-difluorophenyl)-2-(2-methyl-3,5-dioxothiomorpholin-4-yl)acetamide (CAS No. 868215-98-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and selective inhibitory properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it holds great promise for addressing unmet medical needs in various disease areas.